Cas no 2229531-66-0 (3-fluoro-5-(2-nitroethyl)pyridine)

• Product Name: 3-fluoro-5-(2-nitroethyl)pyridine
• CAS No: 2229531-66-0
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 6264945
• PubChem ID: 165673925
• Update Time: 2025-06-10

3-fluoro-5-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(2-nitroethyl)pyridine
• 2229531-66-0
• EN300-1805357

• Inchi： 1S/C7H7FN2O2/c8-7-3-6(4-9-5-7)1-2-10(11)12/h3-5H,1-2H2
• InChI Key： IMKASRJZAJHRHH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-fluoro-5-(2-nitroethyl)pyridine

Exploring the Properties and Applications of 3-fluoro-5-(2-nitroethyl)pyridine (CAS No. 2229531-66-0)

In the realm of organic chemistry, 3-fluoro-5-(2-nitroethyl)pyridine (CAS No. 2229531-66-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a pyridine ring with a fluoro substitution at the 3-position and a nitroethyl group at the 5-position, creating a versatile scaffold for further chemical modifications. Researchers are particularly intrigued by its potential in pharmaceutical intermediates, agrochemical development, and material science.

The growing demand for fluorinated compounds in drug discovery has put 3-fluoro-5-(2-nitroethyl)pyridine in the spotlight. Fluorine atoms are known to enhance the metabolic stability and bioavailability of molecules, making this compound valuable for designing new bioactive molecules. Recent studies have explored its use in creating kinase inhibitors and CNS-targeting compounds, addressing current challenges in neurodegenerative disease research and cancer therapy.

From a synthetic chemistry perspective, the presence of both nitro and fluoro functional groups offers multiple sites for selective transformations. This characteristic makes CAS No. 2229531-66-0 particularly useful in click chemistry applications and cascade reactions. The compound's reactivity profile aligns well with modern trends in green chemistry, as researchers seek more efficient synthetic routes with reduced environmental impact.

In material science applications, 3-fluoro-5-(2-nitroethyl)pyridine has shown promise as a building block for organic electronic materials. Its electron-withdrawing groups contribute to interesting electronic properties, potentially useful in developing OLED materials or organic semiconductors. This aligns with current industry focus on flexible electronics and energy-efficient displays.

The analytical characterization of 3-fluoro-5-(2-nitroethyl)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, crucial for research applications. Recent improvements in analytical instrumentation have made it easier to study such complex molecules with greater precision.

Looking at market trends, the demand for specialized pyridine derivatives like 3-fluoro-5-(2-nitroethyl)pyridine continues to grow. Pharmaceutical companies and research institutions are actively sourcing such compounds for their drug discovery programs. The compound's CAS No. 2229531-66-0 serves as an important identifier in chemical databases and procurement systems, facilitating efficient research collaboration.

Future research directions for 3-fluoro-5-(2-nitroethyl)pyridine may explore its potential in bioconjugation chemistry or as a precursor for heterocyclic compounds. The scientific community continues to investigate novel reactions that could leverage its unique combination of functional groups. As synthetic methodologies advance, we anticipate seeing more applications emerge for this interesting molecule.